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A deep dive into the efficacy, fastness, and application of synthetic versus natural dyes for

polyamide fibers.

In the realm of textile coloration, particularly for synthetic polyamide fibers like nylon, the choice

between synthetic and natural dyes is a critical consideration for researchers and product

developers. This guide provides an objective comparison of the dyeing efficacy of a common

synthetic acid dye, C.I. Acid Yellow 25, against two widely used natural yellow dyes: curcumin

from turmeric and quercetin from onion peels. The following analysis, supported by

experimental data and detailed protocols, aims to inform professionals in textile science and

material development on the performance trade-offs between these dyestuffs.

At a Glance: Performance on Nylon
The dyeing performance of Acid Yellow 25 and natural yellow dyes on nylon fabric reveals

significant differences in color fastness and the complexity of the dyeing process. While

synthetic acid dyes generally offer superior fastness and a more streamlined application,

natural dyes present an alternative with a unique chromatic profile, albeit with performance

limitations.
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Note: Specific fastness data for C.I. Acid Yellow 25 on nylon was not readily available in the

reviewed literature. The data presented is for a representative synthetic dye, C.I. Acid Yellow

42, to provide a comparable benchmark against natural dyes.[1] Fastness ratings for natural

dyes are based on studies using an alum mordant.[2]

Chemical Structures of the Dyestuffs
The molecular structure of a dye is fundamental to its interaction with the fiber and its resulting

properties.

Acid Yellow 25 (C.I. 18835)

Curcumin (from Turmeric)
Quercetin (from Onion Peel)

Azo-based structure with
sulfonate groups

Polyphenolic β-diketone
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Chemical structures of the compared yellow dyestuffs.

Experimental Protocols
The following protocols outline the standardized procedures for dyeing nylon fabric with Acid
Yellow 25 and the selected natural dyes.

Dyeing Nylon with Acid Yellow 25
This procedure is a standard exhaust dyeing method for applying acid dyes to polyamide

fibers.
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Prepare Dyebath

Add pre-wetted nylon fabric
to the dyebath at 40°C

Add leveling agent and
run for 10 minutes

Add acetic acid to
achieve pH 4.5-5.5

Add dissolved Acid Yellow 25

Raise temperature to 98°C
at 1-2°C/minute

Hold at 98°C for 45-60 minutes

Cool down to 70°C

Rinse with warm and then cold water

After-treatment (optional)
with a fixing agent

Dry the fabric

Click to download full resolution via product page

Workflow for dyeing nylon with Acid Yellow 25.
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Materials and Reagents:

Nylon 6 fabric

C.I. Acid Yellow 25

Acetic acid

Leveling agent (e.g., sodium sulfate)

Deionized water

Procedure:

Dye Bath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 40:1.

Fabric Introduction: Introduce the pre-wetted nylon fabric into the dyebath at 40°C.

Auxiliary Addition: Add a leveling agent (e.g., 1% on weight of fabric, owf) and run for 10

minutes.

pH Adjustment: Add acetic acid to adjust the pH of the dyebath to 4.5-5.5.

Dye Addition: Add the pre-dissolved Acid Yellow 25 dye solution (e.g., 1% owf).

Temperature Gradient: Raise the temperature of the dyebath to 98°C at a rate of 1-2°C per

minute.

Dyeing: Hold the temperature at 98°C for 45-60 minutes, ensuring continuous agitation.[3]

Cooling and Rinsing: Cool the dyebath down to 70°C. Remove the fabric and rinse

thoroughly with warm water, followed by a cold water rinse.

After-treatment (Optional): For improved wash fastness, an after-treatment with a cationic

fixing agent can be applied according to the manufacturer's instructions.

Drying: Dry the dyed fabric in an oven or air-dry.
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Dyeing Nylon with Natural Yellow Dyes (Turmeric and
Onion Peel)
This protocol involves a pre-mordanting step, which is crucial for the adhesion of natural dyes

to nylon fibers.
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Dyeing
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Raise temperature to a boil
and hold for 45-60 minutes

Cool and rinse fabric
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(e.g., with a fixative)
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Dry the fabric
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Workflow for dyeing nylon with natural dyes.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1290562?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Reagents:

Nylon 6 fabric

Natural dye source (turmeric powder or dried onion peels)

Mordant (e.g., aluminum potassium sulfate - Alum)

Deionized water

Procedure:

Dye Extraction:

Turmeric: Boil turmeric powder in water for one hour. Cool and filter the extract.[2]

Onion Peel: Boil dried onion peels in water for one hour. Cool and filter the extract.

Pre-mordanting:

Prepare a mordant bath with Alum (e.g., 10% owf) and a liquor-to-goods ratio of 40:1.

Introduce the nylon fabric at room temperature.

Raise the temperature to a boil and maintain for 45 minutes.[2]

Remove the fabric and squeeze out excess mordant solution.

Dyeing:

Prepare the dyebath with the natural dye extract (e.g., 1% owf) and a liquor-to-goods ratio

of 40:1.

Introduce the squeezed, mordanted fabric into the dyebath at room temperature.

Raise the temperature to a boil and maintain for 45-60 minutes.

Allow the dyebath to cool before removing the fabric.
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Rinsing and After-treatment:

Rinse the dyed fabric thoroughly with cold water.

An optional after-treatment with a dye fixative can be applied to improve fastness.[2]

Drying: Dry the fabric.

Discussion of Efficacy
Acid Yellow 25: As a synthetic acid dye, Acid Yellow 25 is specifically designed for dyeing

polyamide fibers. The presence of sulfonic acid groups in its structure facilitates the formation

of strong ionic bonds with the amino groups in the nylon polymer chain under acidic conditions.

[4] This results in high dye exhaustion, good leveling properties, and generally excellent color

fastness. The dyeing process is relatively straightforward and reproducible.

Natural Yellow Dyes (Curcumin and Quercetin): The primary coloring components in turmeric

and onion peels, curcumin and quercetin respectively, lack the inherent affinity for nylon that

acid dyes possess. Therefore, the use of a mordant is essential. The mordant, typically a metal

salt like alum, acts as a bridging agent, forming a complex with both the dye molecule and the

fiber.[5] This process is more complex and can be less reproducible than synthetic dyeing.

The fastness properties of natural dyes on nylon are generally lower than those of acid dyes.

The lightfastness of turmeric and onion peel dyes, in particular, is a notable limitation.[2] While

mordants can improve fastness, they may not reach the performance levels of synthetic dyes

specifically engineered for the fiber.

Conclusion
For applications demanding high performance, color consistency, and durability, Acid Yellow
25 (and similar synthetic acid dyes) remains the superior choice for dyeing nylon. The

established dyeing methodology and the inherent chemical affinity result in excellent fastness

properties.

Natural yellow dyes from turmeric and onion peels offer a more sustainable and "greener"

alternative, producing unique, earthy tones. However, their application is more complex,

requiring a mordanting step, and the resulting color fastness, particularly to light, is generally
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inferior to that of synthetic acid dyes. The choice between these dye types will ultimately

depend on the specific performance requirements, aesthetic goals, and sustainability

considerations of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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